N-(benzo[b]thiophen-5-yl)-2-(methylthio)benzamide

• IUPAC Name: N-(1-benzothiophen-5-yl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C16H13NOS2/c1-19-15-5-3-2-4-13(15)16(18)17-12-6-7-14-11(10-12)8-9-20-14/h2-10H,1H3,(H,17,18)
• InChI Key: RDPZXKGKRXFTRD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)SC=C3
• Molecular Formula: C16H13NOS2
• Molecular Weight: 299.4 g/mol

Description

N-(benzo[b]thiophen-5-yl)-2-(methylthio)benzamide, also known as BMB-4, is a small molecule inhibitor that has shown potential in inhibiting the growth of cancer cells. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

A significant portion of the research on N-(benzo[b]thiophen-5-yl)-2-(methylthio)benzamide is dedicated to its synthesis and characterization. Studies have described various methods for the synthesis of related compounds, emphasizing the importance of these processes in creating compounds with potential biological activities. For example, compounds synthesized include acylthioureas and derivatives with potential antimicrobial properties, highlighting the role of specific functional groups in enhancing biological activity (Limban et al., 2011; Ravinaik et al., 2021).

Antipathogenic Activity

Research has also explored the antipathogenic potential of compounds structurally similar to this compound. These compounds have been tested against various bacterial strains, including Pseudomonas aeruginosa and Staphylococcus aureus, demonstrating significant antimicrobial and antibiofilm properties. This suggests the potential of such compounds in developing new antimicrobial agents (Limban et al., 2011).

Anticancer Evaluation

The anticancer activities of related compounds have been evaluated across different cancer cell lines, indicating moderate to excellent activity compared to reference drugs. This research highlights the potential therapeutic applications of these compounds in oncology, providing a basis for further investigation into their mechanism of action and effectiveness in cancer treatment (Ravinaik et al., 2021).

Crystal Structure Analysis

The crystal structure of compounds related to this compound has been determined, offering insights into their molecular configuration and potential interactions. Such studies are crucial for understanding the chemical behavior of these compounds and for designing molecules with enhanced biological activities (Sharma et al., 2016).